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Compound of Interest

Compound Name: 5,5-Difluoropiperidine-2,4-dione

CAS No.: 1258638-28-6

Cat. No.: B2482491 Get Quote

5,5-Difluoropiperidine-2,4-dione belongs to the class of fluorinated heterocyclic compounds,

which are of significant interest in medicinal chemistry.[1] The introduction of fluorine atoms can

profoundly alter the physicochemical and biological properties of a molecule, including its

metabolic stability and binding affinity.[2][3] However, the presence of the gem-difluoro group at

the 5-position and the dione functionality at the 2 and 4-positions of the piperidine ring also

introduces specific chemical considerations that are critical for safe handling.

The piperidine ring is a common scaffold in many pharmaceuticals.[4] The difluorinated carbon

may exhibit altered reactivity compared to its non-fluorinated counterpart. While the carbon-

fluorine bond is generally strong, the overall stability of the molecule can be influenced by

neighboring functional groups.[2][3] The dione functionality introduces acidic protons and

potential sites for nucleophilic attack.

Hazard Identification and Classification
Based on the analysis of related compounds, 5,5-Difluoropiperidine-2,4-dione should be

treated as a hazardous substance. The primary anticipated hazards are:

Skin and Eye Irritation/Corrosion: Many piperidine derivatives are known to be corrosive to

the skin and eyes.[5][6][7] The presence of the dione group could exacerbate this. It is

prudent to assume this compound causes skin irritation and serious eye irritation.[8][9][10]
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Respiratory Tract Irritation: Inhalation of dust or aerosols may cause respiratory irritation.[9]

[10]

Toxicity: Piperidine and some of its derivatives are toxic if inhaled, ingested, or absorbed

through the skin.[5][7][11] While the exact toxicity of this specific compound is unknown, a

precautionary approach is essential.

Thermal Decomposition Hazards: During a fire, irritating and highly toxic gases may be

generated, including carbon oxides, nitrogen oxides, and hydrogen fluoride.[12][13][14]

Table 1: Anticipated GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 Causes skin irritation.[8][9]

Serious Eye Damage/Eye

Irritation
2A

Causes serious eye irritation.

[8][13][15]

Specific target organ toxicity —

Single exposure
3

May cause respiratory

irritation.[9][10]

Exposure Controls and Personal Protection
A multi-layered approach to exposure control is crucial when handling 5,5-Difluoropiperidine-
2,4-dione.

Engineering Controls
Ventilation: All handling of this compound should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[12][16]

Eyewash Stations and Safety Showers: Easily accessible and regularly tested eyewash

stations and safety showers are mandatory in any laboratory where this compound is

handled.[17]

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is the final and critical barrier between the researcher and

potential exposure.

Personal Protective Equipment (PPE) for 5,5-Difluoropiperidine-2,4-dione

Eye and Face Protection

Skin Protection Chemical safety goggles Face shield (if splash hazard exists)

Respiratory Protection Chemical-resistant gloves (e.g., nitrile) Laboratory coat Full-length pants and closed-toe shoes

Personal Hygiene NIOSH-approved respirator (if dust/aerosol generation is unavoidable)

Thorough hand washing after handling

Click to download full resolution via product page

Caption: Hierarchy of Personal Protective Equipment.

Eye and Face Protection: Wear chemical safety goggles that conform to recognized

standards.[10] A face shield may be necessary if there is a significant splash hazard.

Skin Protection: Wear a laboratory coat, long pants, and closed-toe shoes.[12] Use

chemical-resistant gloves (e.g., nitrile rubber) and inspect them for any signs of degradation

before use.[15]
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Respiratory Protection: If there is a risk of generating dust or aerosols that cannot be

controlled by local exhaust ventilation, a NIOSH-approved respirator should be worn.[16]

Hygiene Measures: Wash hands thoroughly with soap and water after handling the

compound and before eating, drinking, or smoking.[12][17]

Safe Handling and Storage
Handling

Avoid all personal contact with the substance.[12]

Do not breathe dust or aerosols.[18]

Use only in a chemical fume hood.[12]

Prevent the formation of dust and aerosols.

Take precautionary measures against static discharge.[16]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[8][16]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[13][19]

It is recommended to store this compound under an inert atmosphere, especially if it is found

to be air-sensitive.[9]

Emergency Procedures
Prompt and appropriate action is critical in the event of an emergency.

First-Aid Measures
Inhalation: If inhaled, immediately move the person to fresh air. If breathing is difficult, give

oxygen. Seek immediate medical attention.[9]
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Skin Contact: In case of skin contact, immediately flush the affected area with plenty of water

for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate

medical attention.[12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[12]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[12]

Accidental Release Measures
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Accidental Spill Response Workflow

Evacuate non-essential personnel

Ensure adequate ventilation

Step 1

Wear appropriate PPE

Step 2

Contain the spill with inert material

Step 3

Collect the spilled material

Step 4

Dispose of as hazardous waste

Step 5

Clean the spill area

Step 6

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill.
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Personal Precautions: Evacuate unnecessary personnel from the area. Wear appropriate

personal protective equipment (PPE) as outlined in Section 3.2. Ensure adequate ventilation.

[12]

Environmental Precautions: Prevent the spilled material from entering drains, sewers, or

waterways.[12][16]

Methods for Cleaning Up: For a solid spill, carefully sweep or vacuum up the material and

place it into a suitable, labeled container for disposal. Avoid generating dust.[12] For a liquid

spill, absorb with an inert material (e.g., sand, earth, vermiculite) and place in a sealed

container for disposal.[16]

Physical and Chemical Properties
While specific data for 5,5-Difluoropiperidine-2,4-dione is not available, the following table

provides expected properties based on related structures.

Table 2: Anticipated Physical and Chemical Properties

Property Anticipated Value/Observation

Appearance White to off-white solid

Odor No data available

Solubility Likely soluble in organic solvents

Stability
Stable under recommended storage conditions.

[15]

Incompatible Materials
Strong oxidizing agents, strong acids, strong

bases.[13][19]

Hazardous Decomposition Products
Carbon oxides, nitrogen oxides, hydrogen

fluoride.[12][13][14]

Toxicological Information
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No specific toxicological data is available for 5,5-Difluoropiperidine-2,4-dione. However,

based on the known hazards of similar compounds, it should be handled as a substance with

the potential for acute toxicity, skin and eye irritation, and respiratory tract irritation.[9][20] Long-

term exposure to some heterocyclic compounds has been associated with more severe health

effects, reinforcing the need for stringent exposure controls.[21][22] The cleavage of the C-F

bond, although generally requiring specific conditions, can lead to the release of fluoride ions,

which have their own toxicological profile.[2][3]

Disposal Considerations
All waste containing 5,5-Difluoropiperidine-2,4-dione must be handled as hazardous waste.

[9] Dispose of the material and its container in accordance with all applicable federal, state, and

local regulations. Do not allow the material to enter the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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